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Compound of Interest
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Cat. No.: B8081535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AT-1002 is a synthetic hexapeptide that acts as a tight junction regulator, reversibly increasing

paracellular permeability.[1][2] This property makes it a valuable tool in research and drug

development for enhancing the delivery of therapeutic molecules across epithelial barriers.[3]

AT-1002, derived from the Vibrio cholerae zonula occludens toxin (ZOT), has been shown to

cause the redistribution of ZO-1 from cell junctions and activate Src and MAP kinase pathways.

[3] Proper preparation of AT-1002 solutions is critical for obtaining accurate and reproducible

experimental results. This document provides a detailed guide for the preparation of AT-1002
TFA (trifluoroacetic acid) solutions for in vitro and in vivo applications.

Data Presentation: Solubility of AT-1002 TFA
The following table summarizes the solubility of AT-1002 TFA in various solvents. It is

recommended to use sonication or warming to aid dissolution, especially in aqueous solutions.

[1][2]
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Solvent System Solubility
Molar
Concentration
(Approx.)

Notes

In Vitro

DMSO 33.33 mg/mL 40.55 mM
Requires sonication.

[2]

Water 1 mg/mL 1.22 mM
Requires sonication.

[2]

In Vivo Formulations

PBS 8.33 mg/mL 10.13 mM

Requires sonication,

warming, and heating

to 60°C.[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL ≥ 3.04 mM Clear solution.[1][2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL ≥ 3.04 mM Clear solution.[1][2]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 3.04 mM Clear solution.[1]

Molecular Weight of AT-1002 TFA: 821.91 g/mol [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AT-1002 TFA Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of AT-1002 TFA in

DMSO, which can be stored for later use.

Materials:
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AT-1002 TFA (MW: 821.91 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Weighing AT-1002 TFA: Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of AT-1002 TFA. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 8.22 mg of AT-1002 TFA.

Adding Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the AT-1002 TFA. For the 1 mL of 10 mM example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication: If the peptide is not fully dissolved, place the tube in a water bath sonicator.

Sonicate for 10-15 minutes, or until the solution is clear.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

[1]

Protocol 2: Preparation of a 100 µM AT-1002 TFA
Working Solution in PBS
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for use

in cell-based assays.
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Materials:

10 mM AT-1002 TFA stock solution in DMSO (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Calculation: Determine the volume of the 10 mM stock solution needed to prepare the

desired volume of 100 µM working solution. For example, to prepare 1 mL of a 100 µM

working solution, you will need 10 µL of the 10 mM stock solution.

V1 = (M2 * V2) / M1 = (100 µM * 1 mL) / 10,000 µM = 0.01 mL = 10 µL

Dilution: Add 990 µL of sterile PBS to a sterile tube.

Addition of Stock: Add 10 µL of the 10 mM AT-1002 TFA stock solution to the PBS.

Mixing: Gently vortex or pipette up and down to mix the solution thoroughly.

Use: Use the freshly prepared working solution immediately for your experiment. Note that

treatment of Caco-2 cells with up to 5 mg/mL of AT-1002 for 3 hours did not affect cell

viability.[2]

Visualizations
Experimental Workflow for AT-1002 TFA Solution
Preparation
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Caption: Workflow for preparing AT-1002 TFA stock and working solutions.
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Signaling Pathway of AT-1002
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Caption: AT-1002 signaling pathway leading to tight junction disassembly.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling AT-1002 TFA and solvents like DMSO.

Handling TFA: AT-1002 TFA is a salt of trifluoroacetic acid. While the amount is small,

handle the powder and solutions with care.
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DMSO Handling: DMSO is a powerful solvent and can facilitate the absorption of substances

through the skin. Avoid direct contact.

Ventilation: Work in a well-ventilated area or a chemical fume hood when handling DMSO.

Disposal: Dispose of all chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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